Cas no 629-19-6 (Dipropyl Disulfide)

• Product Name: Dipropyl Disulfide
• CAS No: 629-19-6
• MF: C₆H₁₄S₂
• MW: 150.305359363556
• MDL: MFCD00009378
• CID: 39272
• PubChem ID: 24867239
• Update Time: 2025-09-25

Dipropyl Disulfide Chemical and Physical Properties

Names and Identifiers

• Dipropyl Disulfide
• 1-(propyldisulfanyl)propane
• Di-n-propyldisulfide
• Di-n-propyldisulfideneat
• Propyl Disulfide
• PROPYL DISULFIDE(SG) PrintBack
• Di-n-propyl disulfide
• dipropyl disulphide
• 4,5-dithiaoctane
• n-Propyl disulfide
• 1,1'-dithiodipropane
• Dipropyl disulfide,98%

• MDL： MFCD00009378
• Inchi： 1S/C6H14S2/c1-3-5-7-8-6-4-2/h3-6H2,1-2H3
• InChI Key： ALVPFGSHPUPROW-UHFFFAOYSA-N
• SMILES： CCCSSCCC
• BRN： 969200

Computed Properties

• Exact Mass: 150.05400
• Monoisotopic Mass: 150.053692
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 31.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.6
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.7

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.96 g/mL at 25 °C(lit.)
• Melting Point: −86 °C (lit.)
• Boiling Point: 195-196 °C(lit.)
• Flash Point: Degrees Fahrenheit:147.2°F
  Degrees Celsius:64°C
  
• Refractive Index: n20/D 1.497(lit.)
• Solubility: 0.04g/l
• PSA: 50.60000
• LogP: 3.18780
• Solubility: 0.04g/l (water).
• FEMA: 3228

Dipropyl Disulfide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H227-H315-H319-H401
• Warning Statement： P210-P264-P273-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：2810
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S23-S24/25-S37/39-S26
• FLUKA BRAND F CODES：13
• RTECS：JO1955000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Packing Group：III
• Safety Term：6.1(b)
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether